Cas no 89843-47-0 (1H-Benzimidazole, 6-nitro-)

• Product Name: 1H-Benzimidazole, 6-nitro-
• CAS No: 89843-47-0
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 587339
• Update Time: 2024-01-30

1H-Benzimidazole, 6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 6-nitro-
• Benzoimidazole-6-nitro
• 1H-Benzimidazole,6-nitro-(9CI)

• Inchi： 1S/C7H5N3O2/c11-10(12)5-1-2-6-7(3-5)9-4-8-6/h1-4H,(H,8,9)
• InChI Key： XPAZGLFMMUODDK-UHFFFAOYSA-N
• SMILES： C1NC2=CC([N+]([O-])=O)=CC=C2N=1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing